Cas no 18272-66-7 (4-(but-3-en-2-yl)phenol)

4-(but-3-en-2-yl)phenol structure
4-(but-3-en-2-yl)phenol structure
Product Name:4-(but-3-en-2-yl)phenol
CAS No:18272-66-7
MF:C10H12O
MW:148.201683044434
CID:1375976
PubChem ID:176978
Update Time:2025-04-20

4-(but-3-en-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(but-3-en-2-yl)phenol
    • 4-but-3-en-2-ylphenol
    • DTXSID20939621
    • Phenol, 4-(1-methyl-2-propen-1-yl)-
    • 18272-66-7
    • 4-(1-methylallyl)-phenol
    • SCHEMBL7934565
    • Inchi: 1S/C10H12O/c1-3-8(2)9-4-6-10(11)7-5-9/h3-8,11H,1H2,2H3
    • InChI Key: HLGJKPJMZKHFDC-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C=C)C

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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